Cas no 128119-37-9 (Thymidine,3'-(cyanomethyl)-3'-deoxy- (9CI))
128119-37-9 structure
Product Name:Thymidine,3'-(cyanomethyl)-3'-deoxy- (9CI)
CAS No:128119-37-9
MF:C12H15N3O4
MW:265.265202760696
CID:219036
PubChem ID:451965
Update Time:2025-04-19
Thymidine,3'-(cyanomethyl)-3'-deoxy- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Thymidine,3'-(cyanomethyl)-3'-deoxy- (9CI)
- 2-[(2S,3S,5R)-2-(hydroxymethyl)-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-3-yl]acetonitrile
- 2-[(2S,3S,5R)-2-(hydroxymethyl)-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-3-yl]acetonitrile
- DTXSID70155814
- 128119-37-9
- 3'-Cyanomethyl-3'-deoxythymidine
- 3'-CH2CN-ddT
-
- Inchi: 1S/C12H15N3O4/c1-7-5-15(12(18)14-11(7)17)10-4-8(2-3-13)9(6-16)19-10/h5,8-10,16H,2,4,6H2,1H3,(H,14,17,18)/t8-,9+,10+/m0/s1
- InChI Key: LFZKLZXNGCWJFS-IVZWLZJFSA-N
- SMILES: O1[C@H](C[C@H](CC#N)[C@H]1CO)N1C(NC(C(C)=C1)=O)=O
Computed Properties
- Exact Mass: 265.10635
- Monoisotopic Mass: 265.106
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 479
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _2.1
- Topological Polar Surface Area: 103Ų
Experimental Properties
- Density: 1.321
- Refractive Index: 1.545
- PSA: 102.66
Thymidine,3'-(cyanomethyl)-3'-deoxy- (9CI) Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
128119-37-9 (Thymidine,3'-(cyanomethyl)-3'-deoxy- (9CI)) Related Products
- 3416-05-5(3’-Deoxythymidine)
- 3424-98-4(Telbivudine)
- 185553-96-2(Thymidine-2'-13C (>90%))
- 26879-47-0(5-Methyl-L-uridine)
- 14504-60-0(5'-O-Methylthymidine)
- 50-89-5(Thymidine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent